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Introduction
Propyphenazone-d3 is the deuterated analogue of Propyphenazone, a non-steroidal anti-

inflammatory drug (NSAID) with analgesic and antipyretic properties.[1] The substitution of

three hydrogen atoms with deuterium in the N-methyl group makes it a valuable tool in

pharmacokinetic and metabolic studies, allowing for its differentiation from the non-labeled

drug.[1][2] While its pharmacological activity is similar to the parent compound, it is imperative

that researchers handle this compound with a thorough understanding of its safety profile and

adhere to strict handling precautions to minimize exposure and ensure a safe laboratory

environment.[3]

This technical guide provides a comprehensive overview of the safety data, handling

procedures, and emergency protocols for Propyphenazone-d3, compiled from available safety

data sheets and technical documentation.

Physical and Chemical Properties
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The physical and chemical properties of Propyphenazone-d3 are crucial for its proper

handling and storage. The data presented below has been compiled from various sources. It is

important to note that properties for the deuterated form are often limited, and data for the non-

deuterated Propyphenazone is included for reference, as the physical properties are expected

to be very similar.[1]

Property Value Reference(s)

Chemical Name

4-Isopropyl-5-methyl-1-

(methyl-d3)-2-phenyl-1,2-

dihydro-3H-pyrazol-3-one

[1][2]

Synonyms

4-Isopropylantipyrine-d3, 4-

Isopropyl-2,3-dimethyl-1-

phenyl-5-pyrazolone-d3

[4]

CAS Number 162935-29-7 [1][2][4]

Molecular Formula C₁₄H₁₅D₃N₂O [1][2][4]

Molecular Weight 233.32 g/mol [5]

Appearance White to off-white solid [1][3][4][5]

Melting Point 103 °C (for Propyphenazone) [4]

logP (octanol/water)
1.74 - 1.94 (for

Propyphenazone)
[4][5]

Purity ≥98.0% [2]

Storage Temperature
Room temperature (+15°C to

+25°C)
[3][6]

Toxicological and Safety Data
Propyphenazone-d3 is classified as harmful if swallowed.[3][7] The primary route of entry is

through inhalation, ingestion, and contact with skin and eyes.[4] The available toxicological

data is primarily for the non-deuterated parent compound, Propyphenazone.
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Parameter Value Reference(s)

GHS Classification
Acute Toxicity, Oral (Category

4)
[3][4][8]

Signal Word Warning [3][4][8]

Hazard Statement H302: Harmful if swallowed [3][4][8]

Acute Toxicity (Oral)
LD50 (Rat): 860 mg/kg (for

Propyphenazone)
[3][4][8]

Potential Acute Effects

Ingestion Harmful if swallowed. [4]

Inhalation

May be harmful if inhaled. May

cause respiratory tract

irritation.

[4]

Skin

May be harmful if absorbed

through skin. May cause skin

irritation.

[4]

Eyes May cause eye irritation. [4]

Carcinogenicity

No component of this product

present at levels greater than

or equal to 0.1% is identified

as a probable, possible or

confirmed human carcinogen

by IARC or ACGIH.

[4]

Mutagenic/Teratogenic Effects No data available. [4]

Experimental Protocols
Determination of Melting Point (Capillary Method)
The melting point of a solid compound like Propyphenazone is a key indicator of its purity.

Methodology:
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A small, finely powdered sample of the substance is packed into a thin-walled capillary tube

to a height of 2-3 mm.[1]

The capillary tube is placed in a calibrated melting point apparatus.[1]

The sample is heated at a controlled rate, typically 1-2 °C per minute, as it approaches the

expected melting point.[1]

The temperature range is recorded from the point at which the substance first begins to melt

(onset) to the temperature at which it becomes completely liquid (clear point).[1]

Structural Confirmation (NMR and MS)
Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) are used to

confirm the identity and deuteration of Propyphenazone-d3.

Methodology:

¹H NMR Spectroscopy: The proton NMR spectrum is analyzed. The successful deuteration

at the N-methyl position is confirmed by the absence of the singlet signal that would

correspond to the N-methyl protons in the non-deuterated compound.[2]

Mass Spectrometry: The mass spectrum is used to confirm the molecular weight. The

molecular ion peak for Propyphenazone-d3 will be observed at a mass-to-charge ratio (m/z)

that is 3 units higher than that of non-deuterated Propyphenazone, confirming the

incorporation of three deuterium atoms.[1][2]

Acute Oral Toxicity (LD50)
The LD50 value represents the statistically derived single dose of a substance that can be

expected to cause death in 50% of the animals when administered by the oral route. The value

of 860 mg/kg for Propyphenazone was determined in rats.[4][8]

General Methodology (Based on OECD Guideline 423):

Test Animals: Healthy, young adult rats of a single strain are used.
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Housing and Fasting: Animals are caged individually and fasted (food, but not water)

overnight before dosing.

Dose Administration: The test substance is administered in a single dose by gavage using a

stomach tube. The substance is typically dissolved or suspended in a suitable vehicle.

Observation: Animals are observed for mortality, clinical signs of toxicity (e.g., changes in

skin, fur, eyes, and behavior), and body weight changes for at least 14 days.

Necropsy: A gross necropsy is performed on all animals at the end of the observation period

to identify any pathological changes.

Data Analysis: The LD50 is calculated based on the mortality observed at different dose

levels.

Safe Handling and Storage Precautions
Adherence to strict safety protocols is mandatory when handling Propyphenazone-d3.

Engineering Controls
All handling of solid Propyphenazone-d3 that may generate dust should be performed in a

laboratory fume hood or other suitable mechanical exhaust system to minimize inhalation

exposure.[3][4]

Ensure adequate ventilation in the work area.[4]

Personal Handling
Avoid all direct contact with the substance.[3]

Avoid the formation and inhalation of dust and aerosols.[4][9]

Do not eat, drink, or smoke in the designated work area.[3][9][10]

Wash hands thoroughly after handling the compound, even if gloves were worn.[3][9]

Storage
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Store containers in a dry, cool, and well-ventilated place.[3][6][9]

Keep containers tightly closed when not in use.[3][9]

Store at room temperature (+15°C to +25°C).[3][6]

Protect from light.[3][6]

Store away from strong oxidizing agents.[4]

Personal Protective Equipment (PPE)
The selection of PPE should be based on a thorough risk assessment of the specific

procedures being performed.[3]
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Control Type Requirement Specification Reference(s)

Eye Protection Safety Glasses

Wear safety glasses

with side-shields

conforming to NIOSH

(US) or EN 166 (EU)

standards.[3][4]

[3][4][9]

Hand Protection Protective Gloves

Handle with

chemically resistant

gloves (e.g., nitrile).

Dispose of

contaminated gloves

after use in

accordance with

applicable laws and

good laboratory

practices. Wash and

dry hands.[4][9]

[4][9]

Skin and Body

Protection

Lab Coat/Impervious

Clothing

Wear a lab coat or

impervious clothing.

The type of protective

equipment must be

selected according to

the concentration and

amount of the

dangerous substance

at the specific

workplace.[4]

[4]

Respiratory Protection Respirator (if needed) If a risk assessment

indicates that

engineering controls

do not provide

adequate protection, a

full-face respirator or

other appropriate

[9][10]
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respiratory protection

should be used.[9][10]

First Aid and Emergency Procedures
First Aid Measures

General Advice: Consult a physician. Show this safety data sheet to the doctor in

attendance. Move out of the dangerous area.[4]

If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Never give anything by

mouth to an unconscious person. Call a physician or poison control center immediately.[4][9]

If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.[4][9]

In Case of Skin Contact: Wash off with soap and plenty of water. Consult a physician.[4][9]

In Case of Eye Contact: Flush eyes with water as a precaution for several minutes.[4][9]

Accidental Release Measures
Personal Precautions: Use personal protective equipment. Avoid breathing dust. Ensure

adequate ventilation.[4][9]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[4][6][9]

Methods for Cleaning Up: Pick up and arrange disposal without creating dust. Keep in

suitable, closed containers for disposal.[4][6]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[4][9]

Specific Hazards: Hazardous decomposition products formed under fire conditions include

carbon oxides and nitrogen oxides.[4]
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Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[4][9]

Safe Handling Workflow
The following diagram illustrates a logical workflow for the safe handling of Propyphenazone-
d3 in a research environment.
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Click to download full resolution via product page

Caption: A logical workflow for the safe handling of Propyphenazone-d3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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